Cas no 1804225-24-8 (2-(Difluoromethoxy)-6-methoxyphenylhydrazine)

• Product Name: 2-(Difluoromethoxy)-6-methoxyphenylhydrazine
• CAS No: 1804225-24-8
• MF: C₈H₁₀F₂N₂O₂
• MW: 204.174008846283
• CID: 4797924
• Update Time: 2025-05-21

2-(Difluoromethoxy)-6-methoxyphenylhydrazine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethoxy)-6-methoxyphenylhydrazine

• Inchi： 1S/C8H10F2N2O2/c1-13-5-3-2-4-6(7(5)12-11)14-8(9)10/h2-4,8,12H,11H2,1H3
• InChI Key： VYAOIGZIFVNTIE-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC=C(C=1NN)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 171
• XLogP3: 2.1
• Topological Polar Surface Area: 56.5

Additional information on 2-(Difluoromethoxy)-6-methoxyphenylhydrazine

Comprehensive Overview of 2-(Difluoromethoxy)-6-methoxyphenylhydrazine (CAS No. 1804225-24-8)

2-(Difluoromethoxy)-6-methoxyphenylhydrazine (CAS No. 1804225-24-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a difluoromethoxy group and a methoxyphenylhydrazine moiety, which contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a building block for synthesizing novel bioactive molecules, given its ability to modulate electronic and steric effects in target compounds.

In recent years, the demand for fluorinated compounds like 2-(Difluoromethoxy)-6-methoxyphenylhydrazine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of green chemistry and sustainable synthesis, where minimizing environmental impact while maximizing efficiency is paramount. The compound’s difluoromethoxy group is particularly noteworthy, as fluorine incorporation often improves lipophilicity and binding affinity in drug candidates. Such attributes make it a valuable subject for studies on structure-activity relationships (SAR) and medicinal chemistry optimization.

From a synthetic perspective, CAS No. 1804225-24-8 serves as a versatile intermediate. Its hydrazine functionality allows for condensation reactions with carbonyl compounds, enabling the formation of hydrazones or heterocyclic scaffolds like pyrazoles and indazoles. These derivatives are frequently explored in the development of kinase inhibitors and antioxidant agents, addressing current healthcare challenges such as cancer therapy and neurodegenerative diseases. The compound’s compatibility with modern catalytic methods (e.g., palladium-catalyzed cross-coupling) further enhances its utility in high-throughput screening libraries.

Beyond pharmaceuticals, 2-(Difluoromethoxy)-6-methoxyphenylhydrazine has potential applications in agrochemical formulations. Fluorine-containing compounds are increasingly used in crop protection due to their resistance to degradation and targeted activity against pests. This resonates with the global push for precision agriculture, where reducing chemical load while maintaining efficacy is critical. Researchers are also investigating its role in material science, particularly in designing liquid crystals or polymeric coatings with tailored thermal and optical properties.

The analytical characterization of CAS No. 1804225-24-8 typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards for pharmaceutical intermediates. Additionally, computational tools like molecular docking and QSAR modeling are employed to predict its interactions with biological targets, accelerating the drug development pipeline. Such interdisciplinary approaches highlight the compound’s relevance in cutting-edge research.

As the scientific community continues to explore fluorine chemistry, 2-(Difluoromethoxy)-6-methoxyphenylhydrazine stands out as a promising candidate for addressing unmet needs in therapeutic innovation and sustainable technology. Its dual functionality—combining electron-withdrawing (difluoromethoxy) and electron-donating (methoxy) groups—offers a unique platform for designing multifunctional molecules. Future studies may focus on optimizing its synthetic routes or expanding its applications in bioconjugation and diagnostic probes, further solidifying its importance in modern chemistry.